Cas no 1491336-93-6 (2-amino-1-(4-fluoro-1H-indol-3-yl)ethan-1-ol)

2-Amino-1-(4-fluoro-1H-indol-3-yl)ethan-1-ol is a fluorinated indole derivative with a β-amino alcohol functional group, making it a versatile intermediate in organic synthesis and pharmaceutical research. The presence of the 4-fluoro substituent on the indole ring enhances its electronic properties, potentially improving binding affinity in biologically active compounds. The β-amino alcohol moiety offers opportunities for further derivatization, enabling the synthesis of chiral ligands or pharmacologically relevant molecules. This compound is particularly valuable in medicinal chemistry for exploring structure-activity relationships in indole-based drug candidates. Its well-defined structure and functional groups ensure consistent reactivity, making it suitable for precision applications in heterocyclic chemistry and drug discovery.
2-amino-1-(4-fluoro-1H-indol-3-yl)ethan-1-ol structure
1491336-93-6 structure
Product Name:2-amino-1-(4-fluoro-1H-indol-3-yl)ethan-1-ol
CAS No:1491336-93-6
MF:C10H11FN2O
MW:194.205545663834
CID:6239581
PubChem ID:112488622
Update Time:2025-05-23

2-amino-1-(4-fluoro-1H-indol-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 2-amino-1-(4-fluoro-1H-indol-3-yl)ethan-1-ol
    • EN300-1735417
    • 1491336-93-6
    • Inchi: 1S/C10H11FN2O/c11-7-2-1-3-8-10(7)6(5-13-8)9(14)4-12/h1-3,5,9,13-14H,4,12H2
    • InChI Key: YAIJNECMZMKXAV-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC2=C1C(=CN2)C(CN)O

Computed Properties

  • Exact Mass: 194.08554114g/mol
  • Monoisotopic Mass: 194.08554114g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 62Ų

2-amino-1-(4-fluoro-1H-indol-3-yl)ethan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1735417-1g
2-amino-1-(4-fluoro-1H-indol-3-yl)ethan-1-ol
1491336-93-6
1g
$1256.0 2023-09-20
Enamine
EN300-1735417-5g
2-amino-1-(4-fluoro-1H-indol-3-yl)ethan-1-ol
1491336-93-6
5g
$3645.0 2023-09-20
Enamine
EN300-1735417-10g
2-amino-1-(4-fluoro-1H-indol-3-yl)ethan-1-ol
1491336-93-6
10g
$5405.0 2023-09-20
Enamine
EN300-1735417-0.05g
2-amino-1-(4-fluoro-1H-indol-3-yl)ethan-1-ol
1491336-93-6
0.05g
$1056.0 2023-09-20
Enamine
EN300-1735417-0.1g
2-amino-1-(4-fluoro-1H-indol-3-yl)ethan-1-ol
1491336-93-6
0.1g
$1106.0 2023-09-20
Enamine
EN300-1735417-0.25g
2-amino-1-(4-fluoro-1H-indol-3-yl)ethan-1-ol
1491336-93-6
0.25g
$1156.0 2023-09-20
Enamine
EN300-1735417-0.5g
2-amino-1-(4-fluoro-1H-indol-3-yl)ethan-1-ol
1491336-93-6
0.5g
$1207.0 2023-09-20
Enamine
EN300-1735417-1.0g
2-amino-1-(4-fluoro-1H-indol-3-yl)ethan-1-ol
1491336-93-6
1g
$1256.0 2023-05-24
Enamine
EN300-1735417-2.5g
2-amino-1-(4-fluoro-1H-indol-3-yl)ethan-1-ol
1491336-93-6
2.5g
$2464.0 2023-09-20
Enamine
EN300-1735417-5.0g
2-amino-1-(4-fluoro-1H-indol-3-yl)ethan-1-ol
1491336-93-6
5g
$3645.0 2023-05-24

Additional information on 2-amino-1-(4-fluoro-1H-indol-3-yl)ethan-1-ol

Introduction to 2-amino-1-(4-fluoro-1H-indol-3-yl)ethan-1-ol (CAS No. 1491336-93-6)

2-amino-1-(4-fluoro-1H-indol-3-yl)ethan-1-ol, identified by its Chemical Abstracts Service number (CAS No. 1491336-93-6), is a significant compound in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a structural framework that combines an amino group, a fluoro-substituted indole moiety, and an ethanol side chain, has garnered attention due to its potential applications in drug discovery and development. The presence of the fluoro group and the indole scaffold particularly makes it a compound of interest for its pharmacological properties.

The indole ring system is well-documented for its role in various bioactive molecules, including natural products and synthetic drugs. Compounds containing indole moieties often exhibit a wide range of biological activities, such as antimicrobial, anti-inflammatory, and anticancer effects. The introduction of a fluoro substituent at the 4-position of the indole ring can modulate the electronic properties of the molecule, influencing its binding affinity to biological targets. This modification is a common strategy in medicinal chemistry to enhance metabolic stability and improve pharmacokinetic profiles.

The ethanol side chain in 2-amino-1-(4-fluoro-1H-indol-3-yl)ethan-1-ol adds another layer of complexity to its potential biological interactions. Ethanol-derived structures are frequently found in pharmacologically active compounds due to their ability to form hydrogen bonds and participate in hydrophobic interactions with biological targets. The combination of these structural elements suggests that this compound may have multiple sites of interaction within biological systems, which could be exploited for therapeutic purposes.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such compounds with greater accuracy. Studies have shown that molecules with similar structural motifs to 2-amino-1-(4-fluoro-1H-indol-3-yl)ethan-1-ol can interact with enzymes and receptors involved in critical metabolic pathways. For instance, research has indicated that indole derivatives may inhibit enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX), which are key players in inflammation pathways.

The fluoro substituent in particular has been extensively studied for its ability to enhance drug efficacy and selectivity. Fluorine atoms can influence the electronic distribution within a molecule, leading to improved binding affinity and reduced susceptibility to metabolic degradation. This property has been leveraged in the development of numerous drugs, including antiviral agents and anticancer medications. The incorporation of fluorine into 2-amino-1-(4-fluoro-1H-indol-3-yl)ethan-1-ol suggests that it may exhibit enhanced pharmacological activity compared to its non-fluorinated counterparts.

In addition to its potential as a lead compound for drug development, 2-amino-1-(4-fluoro-1H-indol-3-yl)ethan-1-ol may also serve as a valuable intermediate in synthetic chemistry. The presence of multiple functional groups allows for diverse chemical modifications, enabling researchers to explore different structural analogs with tailored biological properties. This flexibility makes it an attractive candidate for library synthesis efforts aimed at identifying novel bioactive molecules.

Current research trends indicate that there is growing interest in developing small molecules that can modulate neural pathways associated with neurological disorders. Indole derivatives have shown promise in this area due to their ability to interact with neurotransmitter receptors and ion channels. The specific structural features of 2-amino-1-(4-fluoro-1H-indol-3-yl)ethan-1-ol, particularly the combination of an amino group and a fluoro-substituted indole ring, make it a candidate for further investigation as a potential therapeutic agent for conditions such as depression or neurodegenerative diseases.

The synthesis of 2-amino-1-(4-fluoro-1H-indol-3-y)ethan-l -ol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps typically include the formation of the indole ring system followed by functionalization at the 4-position with a fluoro group. The introduction of the ethanol side chain is usually achieved through nucleophilic substitution or reduction reactions. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions, may be employed to achieve regioselective modifications of the indole core.

Once synthesized, 2-amino-l-(4-fluoro-lH-indol-l -yl)ethan-l -01 undergoes rigorous characterization using spectroscopic methods such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectroscopy. These techniques provide detailed information about the molecular structure and purity of the compound. Additionally, X-ray crystallography may be used if single crystals are obtainable, allowing for precise determination of atomic positions and intermolecular interactions.

Evaluation of the pharmacological potential of 2-amino-l-(4-fluoro-lH-indol-l -yl)ethan-l -01 involves both in vitro and in vivo studies. In vitro assays are conducted to assess interactions with specific biological targets such as enzymes or receptors using biochemical assays or high-throughput screening platforms. In vivo studies provide insights into the compound's efficacy, toxicity profile, and pharmacokinetic behavior when administered to animal models.

The impact of the fluoro substituent on the pharmacokinetic properties of 2-amino-l-(4-fluoro-lH-indol-l -yl)ethan-l -01 is an area of active investigation. Fluorine atoms can influence metabolic stability by affecting electron distribution within the molecule or by participating in hydrogen bonding interactions with enzymes involved in drug metabolism. Understanding these effects is crucial for predicting how long the compound will remain active in vivo after administration.

Future directions for research on 2-amino-l-(4-fluoro-lH-indol-l -yl)ethan-l -01 include exploring its potential as an intermediate for more complex drug candidates or investigating novel synthetic routes that improve yield or reduce costs. Additionally, there may be opportunities to discover new applications for this compound by studying its interactions with unexpected biological targets or by exploring its use in combination therapies.

Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.